2-(3-(furan-2-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[3-(furan-2-ylmethyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C24H19N3O5S/c1-33-17-8-4-6-15(12-17)25-20(28)14-26-21-18-9-2-3-10-19(18)32-22(21)23(29)27(24(26)30)13-16-7-5-11-31-16/h2-12H,13-14H2,1H3,(H,25,28)
• InChI Key: MAGNLODMLGMLBT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CO4)OC5=CC=CC=C53
• Molecular Formula: C24H19N3O5S
• Molecular Weight: 461.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including a furan ring, a benzofuro[3,2-d]pyrimidin-1(2H)-one ring, and a phenyl ring with a methylthio substituent. These structural features suggest that it might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan ring and the benzofuro[3,2-d]pyrimidin-1(2H)-one ring are likely to contribute to the compound’s aromaticity, which could affect its chemical reactivity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups and overall structure. For example, the presence of multiple polar groups could make it relatively polar and potentially soluble in polar solvents.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, and any waste should be disposed of in accordance with local regulations.

Future Directions

The study of novel organic compounds like this one is a vibrant area of research in chemistry and pharmacology. Future research could explore its synthesis, properties, and potential applications in more detail.